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Compound of Interest

Compound Name: 3-Methyloxetane-3-carbaldehyde

Cat. No.: B1319623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyloxetane-3-carbaldehyde is a valuable building block in organic synthesis, particularly

in the fields of medicinal chemistry and drug discovery. The incorporation of the oxetane motif

can lead to improved physicochemical properties of drug candidates, such as increased

solubility and metabolic stability. This technical guide provides a comprehensive overview of

the commercial availability of 3-Methyloxetane-3-carbaldehyde and a detailed, representative

experimental protocol for its application in reductive amination reactions, a common

transformation in the synthesis of bioactive molecules.

Commercial Suppliers and Availability
3-Methyloxetane-3-carbaldehyde (CAS No. 99419-31-5) is available from a range of

commercial suppliers. The table below summarizes the availability, purity, and typical quantities

offered by various vendors. Pricing is subject to change and should be confirmed with the

respective suppliers.
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Supplier Product Name Purity
Available
Quantities

Lead Time

Manchester

Organics

3-Methyloxetane-

3-carbaldehyde
>95% 1g, 5g 4 - 6 weeks[1]

LookChem

Suppliers

(various)

3-Methyloxetane-

3-carbaldehyde
95+% to 97.0%

50mg, 1g, 5g,

10g, 25g

Varies by

supplier

CP Lab Safety

3-methyloxetane-

3-carbaldehyde,

min 97%

min 97% 10g Not specified

BLD Pharm

3-Methyl-

oxetane-3-

carbaldehyde

Not specified Inquire for details
Item may be out

of stock

Oakwood

Chemical

3-Methyl-

oxetane-3-

carbaldehyde

Not specified Inquire for details Not specified

Experimental Protocols
The aldehyde functionality of 3-Methyloxetane-3-carbaldehyde allows for a variety of

chemical transformations. Reductive amination is a key reaction for the introduction of the 3-

methyloxetane moiety into amine-containing molecules, a common strategy in the synthesis of

drug analogues. While a specific protocol for this exact substrate is not readily available in

peer-reviewed literature, a representative procedure can be adapted from established methods

for similar aldehydes.

Representative Protocol: Reductive Amination of 3-
Methyloxetane-3-carbaldehyde
This protocol describes the synthesis of a tertiary amine via the reductive amination of 3-
Methyloxetane-3-carbaldehyde with a secondary amine, such as 3,4-

dimethylphenylpiperazine, a transformation relevant to the synthesis of isoindolinone analogs.

[2]
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Reaction Scheme:

Materials:

3-Methyloxetane-3-carbaldehyde (1.0 eq)

3,4-dimethylphenylpiperazine (1.1 eq)

Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a stirred solution of 3-Methyloxetane-3-carbaldehyde (1.0 equivalent) in anhydrous

dichloromethane (DCM) at room temperature is added 3,4-dimethylphenylpiperazine (1.1

equivalents).

The reaction mixture is stirred for 30 minutes to allow for the formation of the intermediate

iminium ion.

Sodium triacetoxyborohydride (1.5 equivalents) is then added portion-wise over 10 minutes.

The reaction is stirred at room temperature and monitored by thin-layer chromatography

(TLC) until the starting material is consumed (typically 2-4 hours).
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Upon completion, the reaction is quenched by the slow addition of saturated aqueous

sodium bicarbonate solution.

The mixture is transferred to a separatory funnel and the layers are separated.

The aqueous layer is extracted with DCM (3 x volume of aqueous layer).

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator.

The crude product can be purified by flash column chromatography on silica gel to afford the

desired tertiary amine.

Mandatory Visualizations
Synthesis Workflow for Reductive Amination
The following diagram illustrates the general workflow for the reductive amination of 3-
Methyloxetane-3-carbaldehyde.
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Reaction Setup

Reaction

Work-up

Purification

Dissolve 3-Methyloxetane-3-carbaldehyde
 in anhydrous DCM

Add secondary amine
(e.g., 3,4-dimethylphenylpiperazine)

1.0 eq

Stir for 30 min
(Iminium ion formation)

Add Sodium Triacetoxyborohydride
(portion-wise)

1.5 eq

Stir at room temperature
(Monitor by TLC)

Quench with sat. NaHCO3

Extract with DCM

Wash with brine

Dry over MgSO4

Concentrate in vacuo

Flash Column Chromatography

Pure Tertiary Amine

Click to download full resolution via product page

Caption: General workflow for the reductive amination of 3-Methyloxetane-3-carbaldehyde.
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Logical Relationship of Reaction Components in
Reductive Amination
This diagram illustrates the roles and relationships of the key components in the reductive

amination process.

3-Methyloxetane-3-carbaldehyde
(Electrophile)

Iminium Ion
(Intermediate)

 reacts with

Secondary Amine
(Nucleophile)

 reacts with

Sodium Triacetoxyborohydride
(Reducing Agent)

Tertiary Amine
(Product)

 reduces

 is reduced by

Click to download full resolution via product page

Caption: Key component relationships in the reductive amination reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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